Cas no 951914-27-5 (2-(4-bromo-3-methoxyphenoxy)ethan-1-amine)

• Product Name: 2-(4-bromo-3-methoxyphenoxy)ethan-1-amine
• CAS No: 951914-27-5
• MF: C₉H₁₂BrNO₂
• MW: 246.101081848145
• CID: 6584317
• PubChem ID: 22688754
• Update Time: 2025-06-08

2-(4-bromo-3-methoxyphenoxy)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(4-bromo-3-methoxyphenoxy)ethan-1-amine
• EN300-1896303
• 951914-27-5

• Inchi： 1S/C9H12BrNO2/c1-12-9-6-7(13-5-4-11)2-3-8(9)10/h2-3,6H,4-5,11H2,1H3
• InChI Key： HJXPXRYTYXCOEQ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1OC)OCCN

Computed Properties

• Exact Mass: 245.00514g/mol
• Monoisotopic Mass: 245.00514g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 44.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 2-(4-bromo-3-methoxyphenoxy)ethan-1-amine

Introduction to 2-(4-bromo-3-methoxyphenoxy)ethan-1-amine (CAS No. 951914-27-5)

2-(4-bromo-3-methoxyphenoxy)ethan-1-amine, also known by its CAS number 951914-27-5, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a brominated and methoxylated aromatic ring linked to an aminoethyl group. These properties make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents.

The chemical structure of 2-(4-bromo-3-methoxyphenoxy)ethan-1-amine can be represented as C₁₀H₁₃BrNO₂. The presence of the bromine atom and the methoxy group on the phenyl ring imparts specific electronic and steric effects that influence its reactivity and biological activity. These structural elements are crucial for its potential as a lead compound in drug discovery.

In recent years, significant advancements have been made in understanding the biological properties of 2-(4-bromo-3-methoxyphenoxy)ethan-1-amine. Studies have shown that this compound exhibits promising pharmacological activities, including anti-inflammatory, analgesic, and neuroprotective effects. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that 2-(4-bromo-3-methoxyphenoxy)ethan-1-amine demonstrated potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6.

The mechanism of action of 2-(4-bromo-3-methoxyphenoxy)ethan-1-amine has been extensively investigated. Research suggests that it interacts with specific receptors and enzymes involved in inflammatory pathways. One notable finding is its ability to modulate the activity of nuclear factor-kappa B (NF-κB), a key transcription factor that regulates the expression of genes involved in inflammation and immune responses. By inhibiting NF-κB activation, 2-(4-bromo-3-methoxyphenoxy)ethan-1-amine can effectively reduce inflammation and associated symptoms.

Beyond its anti-inflammatory properties, 2-(4-bromo-3-methoxyphenoxy)ethan-1-amine has also shown potential as an analgesic agent. A study conducted by a team of researchers at the University of California, San Francisco, found that this compound significantly reduced pain sensitivity in animal models of chronic pain. The analgesic effect was attributed to its ability to interact with nociceptive pathways and modulate pain signaling.

In addition to its therapeutic applications, 2-(4-bromo-3-methoxyphenoxy)ethan-1-amine has been explored for its neuroprotective properties. Neurodegenerative diseases such as Alzheimer's and Parkinson's are characterized by the progressive loss of neurons and cognitive decline. Preclinical studies have demonstrated that 2-(4-bromo-3-methoxyphenoxy)ethan-1-amine can protect neurons from oxidative stress and promote neurogenesis, making it a promising candidate for the treatment of these debilitating conditions.

The synthesis of 2-(4-bromo-3-methoxyphenoxy)ethan-1-amine involves several well-established chemical reactions. One common synthetic route involves the reaction of 4-bromo-3-methoxyphenol with 2-chloroethylamine hydrochloride in the presence of a base such as potassium carbonate. This method yields high purity products with good yields, making it suitable for large-scale production.

The safety profile of 2-(4-bromo-3-methoxyphenoxy)ethan-1-amine has been evaluated through various toxicological studies. These studies have shown that it is generally well-tolerated at therapeutic doses, with minimal side effects observed in preclinical models. However, as with any new compound, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

In conclusion, 2-(4-bromo-3-methoxyphenoxy)ethan-1-amine (CAS No. 951914-27-5) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological profile make it an attractive candidate for further research and development in the pharmaceutical industry. Ongoing studies are expected to uncover additional benefits and refine its use in clinical settings.